![molecular formula C11H18N2O B7780721 (Adamantan-2-yl)urea](/img/structure/B7780721.png)
(Adamantan-2-yl)urea
Overview
Description
(Adamantan-2-yl)urea is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Evaluation for Anticancer Agents : A series of compounds, including those with (Adamantan-2-yl)urea derivatives, were synthesized and evaluated for their anticancer potential. These compounds were shown to have significant anti-proliferative activity against various cancer cell lines, including lung, liver, and breast cancer cells. The compounds were found to induce the expression of the nuclear receptor Nur77, which serves as a critical mediator for their anticancer action (Hu et al., 2017).
Inhibitors of Human Soluble Epoxide Hydrolase : Adamantan-1-yl urea derivatives, including this compound, have been synthesized and tested as inhibitors of human soluble epoxide hydrolase (sEH). These compounds demonstrated significant inhibitory activity, suggesting potential therapeutic applications in cardiovascular diseases and inflammatory pain (Hwang et al., 2007).
Treatment of Hypertension and Dysglycemia : 1-(1-Acetyl-piperidin-4-yl)-3-adamantan-1-yl-urea, a potent sEH inhibitor, was tested for its effectiveness in reducing blood pressure and improving insulin resistance in pre-diabetic patients. In rodent models, it showed efficacy in attenuating hypertension and enhanced glucose excursion following glucose tolerance tests (Anandan et al., 2011).
Antimicrobial and Anti-Proliferative Activities : Novel derivatives of this compound were synthesized and evaluated for their antimicrobial and anti-proliferative activities. Some of these compounds displayed significant broad-spectrum antibacterial activities and anti-proliferative effects against human tumor cell lines (Al-Mutairi et al., 2019).
Pharmacokinetic Screening in Animal Models : Adamantan-1-yl urea-based sEH inhibitors have been evaluated for their pharmacokinetic profiles in animal models, demonstrating high plasma concentrations and long half-lives. These findings are crucial for the development of these compounds as therapeutic agents (Tsai et al., 2010).
Metabolic Stability and Potency : The introduction of adamantyl groups in medicinal chemistry, specifically in sEH inhibitors, has been studied for its effects on metabolic stability and potency. Modifications in the adamantyl structure have been shown to influence the activity and stability of these inhibitors, providing insights for drug design (Burmistrov et al., 2018).
properties
IUPAC Name |
2-adamantylurea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O/c12-11(14)13-10-8-2-6-1-7(4-8)5-9(10)3-6/h6-10H,1-5H2,(H3,12,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXUPNMWDYTSKT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3NC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.